Cas no 880145-95-9 (Benzenamine, 2-(1-ethylpropoxy)-4-nitro-)

• Product Name: Benzenamine, 2-(1-ethylpropoxy)-4-nitro-
• CAS No: 880145-95-9
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 4282839
• Update Time: 2025-09-27

Benzenamine, 2-(1-ethylpropoxy)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-(1-ethylpropoxy)-4-nitro-
• 2-(1-Ethylpropoxy)-4-nitrophenylamine

• Inchi： 1S/C11H16N2O3/c1-3-9(4-2)16-11-7-8(13(14)15)5-6-10(11)12/h5-7,9H,3-4,12H2,1-2H3
• InChI Key： UQKIDBKTKUJNBH-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C([N+]([O-])=O)C=C1OC(CC)CC

Experimental Properties

• Density: 1.156±0.06 g/cm3(Predicted)
• Melting Point: 62-63 °C
• Boiling Point: 389.3±22.0 °C(Predicted)
• pka: 0.54±0.36(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on Benzenamine, 2-(1-ethylpropoxy)-4-nitro-

Comprehensive Overview of Benzenamine, 2-(1-ethylpropoxy)-4-nitro- (CAS No. 880145-95-9)

Benzenamine, 2-(1-ethylpropoxy)-4-nitro- (CAS No. 880145-95-9) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This compound, characterized by its unique molecular structure, is widely utilized in various applications, including research, synthesis, and industrial processes. The growing interest in 2-(1-ethylpropoxy)-4-nitroaniline is driven by its versatile properties and potential uses in advanced chemical formulations.

The chemical structure of Benzenamine, 2-(1-ethylpropoxy)-4-nitro- features a nitro group (-NO₂) and an ethylpropoxy substituent, which contribute to its reactivity and solubility. These functional groups make it a valuable intermediate in organic synthesis, particularly in the development of dyes, agrochemicals, and pharmaceutical compounds. Researchers often seek 880145-95-9 for its ability to participate in nucleophilic substitution reactions, a topic frequently searched in academic and industrial databases.

One of the most discussed aspects of 2-(1-ethylpropoxy)-4-nitroaniline is its role in the synthesis of high-performance materials. With the increasing demand for sustainable and efficient chemical processes, this compound has been explored for its potential in green chemistry applications. For instance, its derivatives are being studied for use in biodegradable polymers and environmentally friendly coatings, aligning with the global push toward sustainability.

In the pharmaceutical sector, Benzenamine, 2-(1-ethylpropoxy)-4-nitro- is investigated for its bioactive properties. Recent studies have highlighted its potential as a precursor in the synthesis of novel therapeutic agents, particularly in the treatment of inflammatory and infectious diseases. This aligns with the rising interest in nitroaniline derivatives as key building blocks in drug discovery, a hot topic in medicinal chemistry forums and search queries.

The market dynamics of 880145-95-9 reflect its growing importance. Suppliers and manufacturers are increasingly focusing on producing high-purity grades of this compound to meet the demands of research institutions and industrial laboratories. Quality control and regulatory compliance are critical factors, as evidenced by the frequent searches for CAS 880145-95-9 specifications and 2-(1-ethylpropoxy)-4-nitroaniline suppliers in online marketplaces.

From a safety perspective, Benzenamine, 2-(1-ethylpropoxy)-4-nitro- requires careful handling due to its reactive nitro group. While it is not classified as a hazardous material under standard regulations, proper storage and handling protocols are essential to ensure workplace safety. This aspect is often highlighted in safety data sheets (SDS) and is a common query among laboratory professionals.

In conclusion, Benzenamine, 2-(1-ethylpropoxy)-4-nitro- (CAS No. 880145-95-9) is a compound of significant scientific and industrial relevance. Its applications span multiple sectors, from materials science to pharmaceuticals, making it a subject of ongoing research and commercial interest. As the chemical industry evolves, the demand for specialized intermediates like 2-(1-ethylpropoxy)-4-nitroaniline is expected to grow, further solidifying its position in the market.